Cas no 882033-97-8 (4-fluoro-4-methylpiperidine)

• Product Name: 4-fluoro-4-methylpiperidine
• CAS No: 882033-97-8
• MF: C₆H₁₂FN
• MW: 117.164585113525
• CID: 2144007
• PubChem ID: 21037007
• Update Time: 2025-06-29

4-fluoro-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-4-methylpiperidine
• DB-349234
• F1907-0806
• EN300-123501
• DTXSID301309931
• 882033-97-8
• SCHEMBL2706676
• CS-0183568
• AKOS006354285

• Inchi： 1S/C6H12FN/c1-6(7)2-4-8-5-3-6/h8H,2-5H2,1H3
• InChI Key： JLXVITLYWGUPQP-UHFFFAOYSA-N
• SMILES： FC1(C)CCNCC1

Computed Properties

• Exact Mass: 117.095377549Da
• Monoisotopic Mass: 117.095377549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-fluoro-4-methylpiperidine

Comprehensive Overview of 4-Fluoro-4-methylpiperidine (CAS No. 882033-97-8): Properties, Applications, and Industry Insights

4-Fluoro-4-methylpiperidine (CAS No. 882033-97-8) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro substituent at the 4-position of the piperidine ring, makes it a valuable intermediate in organic synthesis. This article delves into its chemical properties, synthetic applications, and emerging trends in its utilization, addressing common queries such as "What is 4-fluoro-4-methylpiperidine used for?" and "How is 4-fluoro-4-methylpiperidine synthesized?".

The compound's CAS number 882033-97-8 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Researchers often search for "4-fluoro-4-methylpiperidine suppliers" or "buy 4-fluoro-4-methylpiperidine" due to its growing demand in drug discovery. Its fluorine atom enhances metabolic stability and bioavailability, aligning with the pharmaceutical industry's focus on fluorinated building blocks for novel therapeutics.

Recent advancements in green chemistry have spurred interest in sustainable synthesis routes for 4-fluoro-4-methylpiperidine. Questions like "Is 4-fluoro-4-methylpiperidine biodegradable?" reflect environmental concerns. While the compound itself is not inherently biodegradable, efforts are underway to optimize its production using catalysis and solvent-free methods, reducing waste and energy consumption.

In agrochemical applications, 4-fluoro-4-methylpiperidine derivatives are explored for their potential as crop protection agents. Searches for "4-fluoro-4-methylpiperidine in pesticides" highlight this niche. The compound's ability to modulate biological activity through hydrogen bonding and lipophilicity adjustments makes it a versatile scaffold for designing next-generation agrochemicals.

Analytical characterization of CAS No. 882033-97-8 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. Queries such as "How to analyze 4-fluoro-4-methylpiperidine?" underscore the need for reliable quality control protocols. Regulatory compliance, including REACH and FDA guidelines, further emphasizes the importance of stringent analytical standards.

Market trends indicate rising demand for custom synthesis of 4-fluoro-4-methylpiperidine, driven by R&D investments in precision medicine and sustainable agriculture. Keywords like "4-fluoro-4-methylpiperidine price" and "bulk purchase" reflect commercial interest. Suppliers are increasingly offering GMP-grade and research-grade variants to cater to diverse industrial needs.

In conclusion, 4-Fluoro-4-methylpiperidine (CAS No. 882033-97-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span life sciences and material engineering, with ongoing research addressing both performance and sustainability challenges. As the scientific community continues to explore its potential, this compound remains a focal point for advancements in fluorine chemistry and molecular design.